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1-Phenylhexane 1-Phenylhexane Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva.
Hexylbenzene is a member of benzenes.
Brand Name: Vulcanchem
CAS No.: 1077-16-3
VCID: VC0086705
InChI: InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
SMILES: CCCCCCC1=CC=CC=C1
Molecular Formula: C12H18
Molecular Weight: 162.27 g/mol

1-Phenylhexane

CAS No.: 1077-16-3

Main Products

VCID: VC0086705

Molecular Formula: C12H18

Molecular Weight: 162.27 g/mol

1-Phenylhexane - 1077-16-3

CAS No. 1077-16-3
Product Name 1-Phenylhexane
Molecular Formula C12H18
Molecular Weight 162.27 g/mol
IUPAC Name hexylbenzene
Standard InChI InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
Standard InChIKey LTEQMZWBSYACLV-UHFFFAOYSA-N
SMILES CCCCCCC1=CC=CC=C1
Canonical SMILES CCCCCCC1=CC=CC=C1
Boiling Point 226.1 °C
Melting Point -61.0 °C
Description Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva.
Hexylbenzene is a member of benzenes.
Solubility 5.56e-06 M
Synonyms hexylbenzene
n-hexylbenzene
Vapor Pressure 0.12 mmHg
PubChem Compound 14109
Last Modified Nov 11 2021
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